![molecular formula C19H15N3O2S2 B2720478 N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide CAS No. 896679-73-5](/img/structure/B2720478.png)
N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
Description
N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide, also known as MTPS, is a chemical compound that has gained significant attention in scientific research. It is a sulfonamide-based compound that has shown promising results in various applications, including as an anti-inflammatory agent, anti-cancer agent, and anti-viral agent.
Scientific Research Applications
Antitumor Activity
The thiazolo[3,2-a]pyrimidine ring system, present in this compound, has demonstrated high antitumor activity . Researchers have investigated its potential as a scaffold for designing novel anticancer drugs. The structural similarity to purine allows for modifications that optimize ligand-receptor interactions.
Antibacterial Properties
Thiazoles, including derivatives of N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide, exhibit promising antibacterial effects. For instance, some compounds in this class have been screened for in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi .
Anti-Inflammatory Effects
Certain 2-substituted thiazolo[3,2-a]pyrimidine derivatives possess anti-inflammatory properties. These compounds may contribute to the development of anti-inflammatory drugs .
Pain Therapy
Thiazoles play a role in pain therapy drug development. While further research is needed, the thiazolo[3,2-a]pyrimidine moiety could be a valuable target for designing analgesic agents .
Antioxidant and Herbicidal Activities
Recent studies have identified novel thiazolo[4,5-b]pyridines with diverse biological activities, including antioxidant, herbicidal, and antimicrobial effects. These compounds may find applications in agriculture and environmental protection .
Modulation of Biological Targets
The active methylene group (C2H2) in thiazolo[3,2-a]pyrimidin-3(2H)-one derivatives allows for functionalization, making them attractive for modifying binding sites. Researchers continue to explore their interactions with biological targets .
properties
IUPAC Name |
N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2S2/c1-13-9-10-14(18-21-16-8-5-11-20-19(16)25-18)12-17(13)22-26(23,24)15-6-3-2-4-7-15/h2-12,22H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAMGKJNYSFTJSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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